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Compound of Interest

Compound Name: A-25794

Cat. No.: B1664723 Get Quote

Initial investigations into the compound A-25794 reveal a significant challenge in comparing its

efficacy to modern antibiotics: a profound lack of publicly available data on its antimicrobial

properties. While identified as an "antibiotic," the available scientific literature and chemical

databases predominantly focus on its potential antidepressant effects, leaving its antibacterial

spectrum, mechanism of action, and efficacy data largely undocumented.

A search of chemical and scientific databases reveals A-25794, also known as PS 2747, is a

compound with the chemical formula C₁₇H₂₁NO₄. A singular pilot study published in 1971

investigated its properties as an antidepressant. However, this study and other available

resources offer no substantive information regarding its activity against bacterial pathogens.

This absence of fundamental data—such as Minimum Inhibitory Concentrations (MICs) against

a range of bacteria, bactericidal or bacteriostatic activity, and in vivo efficacy in infection models

—makes a direct comparison with the well-characterized modern antibiotics impossible. The

core requirements of a comparative guide, including quantitative data presentation and detailed

experimental protocols, cannot be met due to this information gap.

Consequently, a meaningful comparison of A-25794's efficacy against contemporary antibiotics

cannot be constructed. The scientific community's focus on its neurological effects has left its

potential as an anti-infective agent unexplored in the public domain. Without foundational

research into its antimicrobial profile, A-25794 remains an enigma in the context of antibiotic

efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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